Cas no 2138259-27-3 (Ethyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate)

• Product Name: Ethyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate
• CAS No: 2138259-27-3
• MF: C₁₁H₈BrFO₂
• MW: 271.082426071167
• CID: 6247512
• PubChem ID: 151875283
• Update Time: 2024-01-10

Ethyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23149518
• 2138259-27-3
• ethyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate
• EN300-743567
• Ethyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate

• Inchi： 1S/C11H8BrFO2/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3,5,7H,2H2,1H3
• InChI Key： SNNTUSMZLJGPPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC(=O)OCC)=CC=1F

Computed Properties

• Exact Mass: 269.96917g/mol
• Monoisotopic Mass: 269.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters